Cas no 140871-04-1 (3H-Indolium, 2,3,3,4,6-pentamethyl-1-octadecyl-, iodide)

• Product name: 3H-Indolium, 2,3,3,4,6-pentamethyl-1-octadecyl-, iodide
• CAS No: 140871-04-1
• MF: C₃₁H₅₄IN
• Molecular Weight: 567.67164182663
• CID: 1298486

3H-Indolium, 2,3,3,4,6-pentamethyl-1-octadecyl-, iodide Properties

Names and Identifiers

• 3H-Indolium, 2,3,3,4,6-pentamethyl-1-octadecyl-, iodide
• 3H-Indolium, 2,3,3,4,6-pentamethyl-1-octadecyl-, iodide (1:1)

• Inchi： 1S/C31H54N.HI/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-32-28(4)31(5,6)30-27(3)24-26(2)25-29(30)32;/h24-25H,7-23H2,1-6H3;1H/q+1;/p-1
• InChIKey： ZKSQKYOTGDZLSX-UHFFFAOYSA-M
• SMILES： C([N+]1=C(C(C)(C)C2C(=CC(C)=CC1=2)C)C)CCCCCCCCCCCCCCCCC.[I-]

Computed Properties

• 精确分子量: 512.9071

Experimental Properties

• PSA: 3.01